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Compound of Interest

Compound Name: trans-Jasmone

Cat. No.: B1672801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trans-jasmone is a valuable volatile organic compound and a key component of the

characteristic aroma of jasmine oil. It belongs to the jasmonate family of plant hormones, which

are involved in various physiological processes, including plant defense and development.

Beyond its use in the fragrance and cosmetic industries, trans-jasmone and related

jasmonates are of increasing interest to researchers and drug development professionals for

their potential biological activities. This document provides detailed protocols and data for the

extraction of trans-jasmone from plant material, primarily focusing on jasmine flowers

(Jasminum species).

Data Presentation: Comparison of Extraction
Methods
The selection of an appropriate extraction method is critical for maximizing the yield and purity

of trans-jasmone. The following table summarizes quantitative data from various studies on

different extraction techniques.
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Extraction
Method

Plant Material
Key
Parameters

Yield Reference

Supercritical CO₂

Extraction (SFE)

Jasminum

sambac (Open

Flowers)

Pressure: 300

bar,

Temperature: 35-

60°C

Concrete Oil:

0.033% (fresh

petal weight

basis)

[1][2]

Supercritical CO₂

Extraction (SFE)

Jasminum

sambac (Closed

Buds)

Pressure: 300

bar,

Temperature: 35-

60°C

Concrete Oil:

0.021% (fresh

petal weight

basis)

[1][2]

Supercritical CO₂

Extraction (SFE)
Jasmine Flower

Pressure: 200

bar,

Temperature:

325 K (51.85°C)

Oil: 12.18

mg/100 g dry

flower

[3]

Solvent

Extraction (n-

Hexane)

Jasminum

sambac
Not specified

Concrete Oil:

0.178%,

Absolute Oil:

0.094% (fresh

petal weight

basis)

Solvent

Extraction

(Renewable

Solvent)

Jasmine

grandiflorum
Not specified

1 kg of absolute

from 145 kg of

flowers

Solvent

Extraction

(Hexane -

Conventional)

Jasmine

grandiflorum
Not specified

1 kg of absolute

from 720 kg of

flowers

Hydro-distillation
Jasminum

sambac
Not specified

Essential Oil:

0.008%

Subcritical Fluid

Extraction (SFE)

Jasminum

sambac

Temperature:

44°C, Solvent-to-

material ratio:

Not directly

comparable

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://mail.pakbs.org/pjbot/PDFs/43(SI)/24.pdf
https://www.semanticscholar.org/paper/SUPERCRITICAL-CARBON-DIOXIDE-EXTRACTION-AND-GAS-OF-Younis-Mehdi/c825b7cadd2f0c0a47fe666012f33640f8ed9f3c
http://mail.pakbs.org/pjbot/PDFs/43(SI)/24.pdf
https://www.semanticscholar.org/paper/SUPERCRITICAL-CARBON-DIOXIDE-EXTRACTION-AND-GAS-OF-Younis-Mehdi/c825b7cadd2f0c0a47fe666012f33640f8ed9f3c
https://www.researchgate.net/publication/332399748_Yield_Optimization_and_Supercritical_CO2_Extraction_of_Essential_Oil_from_Jasmine_Flower
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(adsorbed on

activated carbon)

3.5:1, Time: 53

min

(extracted from

adsorbent)

Headspace-Solid

Phase

Microextraction

(HS-SPME)

Jasminum

species

Fiber: Various

(e.g., PDMS,

CAR/PDMS)

Relative

abundance data

for

qualitative/semi-

quantitative

analysis

Experimental Protocols
Protocol 1: Supercritical CO₂ Extraction (SFE) of
Jasmine Oil
This protocol is based on optimized conditions for the extraction of essential oil from jasmine

flowers, which contains trans-jasmone.

1. Materials and Equipment

Fresh or dried jasmine flowers (Jasminum spp.)

Supercritical Fluid Extractor system equipped with an extraction vessel, pumps, temperature

and pressure controllers, and a separator.

High-purity CO₂ (SFC grade)

Grinder or mill

Analytical balance

Collection vials

2. Sample Preparation

Harvest fresh jasmine flowers, preferably in the early morning when the fragrance is most

potent.
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If using dried material, dry the flowers in an oven at a low temperature (e.g., 40-50°C) to a

constant weight to minimize moisture content.

Grind the plant material to a uniform, fine powder to increase the surface area for extraction.

3. SFE Procedure

Accurately weigh the ground plant material and load it into the extraction vessel of the SFE

system.

Seal the extraction vessel.

Set the extraction parameters:

Pressure: 200 bar

Temperature: 325 K (52°C)

CO₂ Flow Rate: Set according to the manufacturer's recommendation for the vessel size

(e.g., 2-4 L/min).

Pressurize the system with CO₂ to the desired setpoint.

Once the pressure and temperature are stable, begin the dynamic extraction by flowing

supercritical CO₂ through the extraction vessel.

The extracted compounds are carried by the supercritical fluid to the separator.

In the separator, reduce the pressure and/or increase the temperature to cause the CO₂ to

return to a gaseous state, precipitating the extracted oil.

Collect the essential oil from the separator into a pre-weighed collection vial.

Continue the extraction for a predetermined time (e.g., 2-4 hours) or until the extraction yield

plateaus.

After the extraction is complete, carefully depressurize the system.
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Remove the spent plant material from the extraction vessel.

Weigh the collected extract to determine the yield.

4. Post-Extraction Analysis

The extracted oil can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS) to

identify and quantify the chemical constituents, including trans-jasmone.

Visualizations
Jasmone Biosynthetic Pathway
The biosynthesis of jasmone in plants originates from jasmonic acid. The following diagram

illustrates a simplified pathway leading to the formation of jasmonic acid, the precursor to

jasmone. Jasmonic acid is synthesized from α-linolenic acid via the octadecanoid pathway.

This process begins in the chloroplasts and is completed in the peroxisomes.

Chloroplast Peroxisome Metabolism

α-Linolenic Acid Lipoxygenase (LOX) 13(S)-Hydroperoxy-
linolenic Acid Allene Oxide Synthase (AOS) Allene Oxide Allene Oxide Cyclase (AOC) 12-oxo-phytodienoic acid (OPDA) 12-oxo-phytodienoic acid (OPDA)

Transport
OPDA Reductase (OPR3) OPC-8:0-CoA β-oxidation (3 cycles) Jasmonic Acid Jasmonic Acid

Transport
Decarboxylation trans-Jasmone

Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of trans-jasmone from α-linolenic acid.

Supercritical CO₂ Extraction Workflow
The following diagram outlines the general workflow for the extraction of trans-jasmone from

plant material using Supercritical CO₂ Extraction (SFE).
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Caption: Experimental workflow for trans-jasmone extraction using SFE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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